Cas no 792952-01-3 (1H-Indazole-3-carboxylicacid, 4,5,6,7-tetrahydro-4-methyl-7-(1-methylethyl)-)

1H-Indazole-3-carboxylicacid, 4,5,6,7-tetrahydro-4-methyl-7-(1-methylethyl)- structure
792952-01-3 structure
Product Name:1H-Indazole-3-carboxylicacid, 4,5,6,7-tetrahydro-4-methyl-7-(1-methylethyl)-
CAS No:792952-01-3
MF:C12H18N2O2
MW:222.283523082733
CID:556113
PubChem ID:11842370
Update Time:2025-04-19

1H-Indazole-3-carboxylicacid, 4,5,6,7-tetrahydro-4-methyl-7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-carboxylicacid, 4,5,6,7-tetrahydro-4-methyl-7-(1-methylethyl)-
    • 1H-Indazole-3-carboxylicacid,4,5,6,7-tetrahydro-4-methyl-7-(1-methylethyl)-(9CI)
    • 4-methyl-7-propan-2-yl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
    • 7-Isopropyl-4-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylicacid
    • 792952-01-3
    • 7-Isopropyl-4-methyl-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
    • 4-methyl-7-(propan-2-yl)-4,5,6,7-tetrahydro-1H-indazole-3-carboxylic acid
    • DTXSID40474281
    • Inchi: 1S/C12H18N2O2/c1-6(2)8-5-4-7(3)9-10(8)13-14-11(9)12(15)16/h6-8H,4-5H2,1-3H3,(H,13,14)(H,15,16)
    • InChI Key: NEANYZXFQVEEKG-UHFFFAOYSA-N
    • SMILES: OC(C1C2=C(C(C(C)C)CCC2C)NN=1)=O

Computed Properties

  • Exact Mass: 222.136827821g/mol
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 66Ų
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